Cas no 1805135-97-0 (Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate)

• Product Name: Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate
• CAS No: 1805135-97-0
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4916196
• Update Time: 2025-06-09

Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate

• Inchi： 1S/C9H10F2N2O3/c1-2-16-9(15)5-6(12)4(14)3-13-7(5)8(10)11/h3,8,14H,2H2,1H3,(H2,12,13)
• InChI Key： VEUWWFMDEAZSEF-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=C(C(=CN=1)O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.2
• Topological Polar Surface Area: 85.4

Additional information on Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate

Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate (CAS No. 1805135-97-0): A Comprehensive Overview

Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate, identified by its CAS number 1805135-97-0, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The unique structural features of Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate, including the presence of amino, hydroxyl, and difluoromethyl substituents, contribute to its remarkable chemical properties and biological functions.

The compound's molecular structure is characterized by a pyridine core with functional groups that enhance its reactivity and interaction with biological targets. The amino group at the 4-position and the hydroxyl group at the 5-position are particularly important for its pharmacological activity. These functional groups enable the compound to participate in various biochemical interactions, including hydrogen bonding and ionic interactions, which are crucial for its role in drug design and development.

In recent years, there has been growing interest in pyridine derivatives due to their potential applications in treating various diseases, including cancer, inflammation, and infectious diseases. The introduction of fluorine atoms into the molecular structure, as seen in Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate, enhances the compound's metabolic stability and binding affinity to biological targets. This modification is particularly significant in drug development, as it can improve the compound's bioavailability and efficacy.

One of the most compelling aspects of Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate is its potential role in the development of novel therapeutic agents. Current research indicates that this compound exhibits promising activity against several disease-related targets. For instance, studies have shown that it can inhibit the activity of specific enzymes involved in cancer cell proliferation and survival. The difluoromethyl group plays a crucial role in this inhibition by modulating the enzyme's active site and reducing its catalytic efficiency.

The compound's ability to interact with biological targets also makes it a valuable scaffold for drug design. By modifying different functional groups within its structure, researchers can fine-tune its pharmacological properties to achieve desired therapeutic effects. This flexibility is particularly important in developing drugs that target complex diseases such as cancer, where multiple pathways are often involved.

Recent advancements in computational chemistry have further enhanced our understanding of how Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific proteins with high affinity, suggesting its potential as a lead compound for drug development. These studies provide valuable insights into the compound's mechanism of action and help guide the design of more effective therapeutic agents.

The synthesis of Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate is another area of significant interest. Researchers have developed several synthetic routes to produce this compound efficiently and with high yield. These synthetic methods often involve multi-step reactions that require careful optimization to ensure high purity and reproducibility. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research and development.

In conclusion, Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate (CAS No. 1805135-97-0) is a versatile and promising compound with significant potential in pharmaceutical chemistry. Its unique structural features and biological activities make it an attractive candidate for drug development against various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.